Cas no 2137991-87-6 (1-(3-{[(tert-butoxy)carbonyl]amino}propyl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(3-{[(tert-butoxy)carbonyl]amino}propyl)-1H-pyrazole-3-carboxylic acid
• CAS No: 2137991-87-6
• MF: C₁₂H₁₉N₃O₄
• MW: 269.296962976456
• CID: 4640470
• Update Time: 2025-11-05

1-(3-{[(tert-butoxy)carbonyl]amino}propyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-{[(tert-butoxy)carbonyl]amino}propyl)-1H-pyrazole-3-carboxylic acid

• Inchi： 1S/C12H19N3O4/c1-12(2,3)19-11(18)13-6-4-7-15-8-5-9(14-15)10(16)17/h5,8H,4,6-7H2,1-3H3,(H,13,18)(H,16,17)
• InChI Key： FIVCTGZFUAZUIJ-UHFFFAOYSA-N
• SMILES： N1(CCCNC(OC(C)(C)C)=O)C=CC(C(O)=O)=N1

Additional information on 1-(3-{[(tert-butoxy)carbonyl]amino}propyl)-1H-pyrazole-3-carboxylic acid

1-(3-{[(tert-butoxy)carbonyl]amino}propyl)-1H-pyrazole-3-carboxylic acid (CAS No. 2137991-87-6): An Overview

1-(3-{[(tert-butoxy)carbonyl]amino}propyl)-1H-pyrazole-3-carboxylic acid (CAS No. 2137991-87-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Boc-protected pyrazole carboxylic acid, is characterized by its unique structural features and potential applications in drug development.

The tert-butoxycarbonyl (Boc) group serves as a versatile protecting group for the amino functionality, allowing for selective manipulation and protection during multi-step synthetic processes. The pyrazole ring is a well-known heterocyclic structure that has been extensively studied for its biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. The combination of the Boc-protected amino group and the pyrazole ring makes this compound a valuable intermediate in the synthesis of more complex molecules.

Recent research has highlighted the potential of 1-(3-{[(tert-butoxy)carbonyl]amino}propyl)-1H-pyrazole-3-carboxylic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that the compound could be a promising lead for developing new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 1-(3-{[(tert-butoxy)carbonyl]amino}propyl)-1H-pyrazole-3-carboxylic acid has also shown potential in cancer research. A study conducted at the National Cancer Institute found that certain derivatives of this compound can selectively target and inhibit cancer cell growth without affecting normal cells. This selective cytotoxicity is attributed to the unique structural features of the pyrazole ring and the Boc-protected amino group, which allow for specific interactions with cellular targets.

The synthesis of 1-(3-{[(tert-butoxy)carbonyl]amino}propyl)-1H-pyrazole-3-carboxylic acid typically involves several key steps. The first step is the formation of the pyrazole ring through a cyclocondensation reaction between a hydrazine and an α-diketone or α-ketoester. The resulting pyrazole is then functionalized with an amino group, which is subsequently protected with a Boc group using di-tert-butyl dicarbonate (Boc₂O). The final step involves carboxylation to introduce the carboxylic acid functionality.

The stability and reactivity of 1-(3-{[(tert-butoxy)carbonyl]amino}propyl)-1H-pyrazole-3-carboxylic acid make it an ideal candidate for further chemical modifications. For example, the Boc group can be selectively removed under acidic conditions to reveal the free amino group, which can then be coupled with various functional groups to generate a wide range of derivatives. This flexibility in chemical manipulation allows researchers to explore different biological activities and optimize the compound's pharmacological properties.

In terms of safety and handling, 1-(3-{[(tert-butoxy)carbonyl]amino}propyl)-1H-pyrazole-3-carboxylic acid should be stored in a cool, dry place away from strong acids and bases. Proper personal protective equipment (PPE) should be used when handling this compound to prevent skin contact and inhalation. Additionally, it is important to follow all relevant safety guidelines and regulations when working with this compound in a laboratory setting.

Overall, 1-(3-{[(tert-butoxy)carbonyl]amino}propyl)-1H-pyrazole-3-carboxylic acid (CAS No. 2137991-87-6) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and potential biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents.